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Compound of Interest

Compound Name: Quicklime

Cat. No.: B073336

Technical Support Center: Controlling Quicklime-
Water Reactions

Welcome to the Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals who utilize the slaking of quicklime (Calcium
Oxide, CaO) and require precise control over its highly exothermic reaction with water. Below
you will find troubleshooting guides and frequently asked questions to ensure safe and effective
experimental outcomes.

Frequently Asked Questions (FAQSs)
Q1: What is the fundamental reaction occurring when quicklime is mixed with water?

Al: The reaction, known as slaking or hydration, involves calcium oxide reacting with water to
form calcium hydroxide (Ca(OH)z2). This is a highly exothermic process, releasing a significant
amount of heat.[1][2][3] The chemical equation is:

CaO + H20 - Ca(OH):z + Heat

The reaction releases approximately 63.7 kJ/mole or 490 BTU per pound of high-reactive
quicklime.[1][4] This heat can be substantial enough to boil the water and, in uncontrolled
conditions, cause violent spattering or ignite nearby combustible materials.[5][6]

Q2: What primary factors influence the reactivity and heat generation of the slaking process?
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A2: The reactivity is primarily governed by the properties of the quicklime and the conditions of
the slaking process. Key factors include:

» Quicklime Quality: The manufacturing process of quicklime, specifically the calcination
temperature and duration, significantly affects its reactivity. Over-burning or the presence of
impurities can dramatically decrease reactivity.[7][8] Soft-burned, high-purity quicklime is
generally more reactive.[1]

o Particle Size: Smaller quicklime particles have a larger surface area, leading to a faster
reaction rate and a more rapid increase in temperature.[9][10][11]

o Water-to-Lime Ratio: This is a critical control parameter. Insufficient water can lead to
temperature spikes and incomplete hydration, while excessive water can "drown" the
reaction, resulting in coarse, less reactive hydrate particles.[1][12]

o Temperature: The slaking temperature itself is crucial. Higher temperatures, ideally close to
the boiling point of water (without boiling over), produce finer hydrate particles with a greater
surface area, enhancing the quality of the final product.[1][13]

» Mixing/Agitation: Proper agitation ensures uniform distribution of water and prevents
localized overheating and agglomeration of particles.[9][14]

Q3: Can the chemical composition of the water affect the reaction?

A3: Yes, the chemistry of the slaking water can influence the hydration rate. The presence of
chlorides in the water can increase the rate of hydration. Conversely, sulfates and magnesium
ions can slow down the reaction and delay the slaking process.[7][8]

Troubleshooting Guide
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Issue / Observation

Potential Cause(s)

Recommended Actions &
Solutions

Runaway Reaction:
Temperature spikes
uncontrollably, violent boiling

and splattering occurs.

1. Too Rapid Water Addition:
Water was added too quickly
for the volume of quicklime. 2.
Inadequate Heat Dissipation:
The reaction vessel cannot
dissipate the generated heat
effectively. 3. Highly Reactive
Lime: Using a very fine, soft-
burned quicklime without

adjusting other parameters.

1. Control Water Addition: Add
water slowly and incrementally,
monitoring the temperature
continuously. For larger scales,
use a controlled drip or spray
system. 2. Improve Heat
Sinking: Use a larger water-to-
lime ratio (e.g., 4:1) to act as a
heat sink.[13] Conduct the
reaction in a vessel with a high
surface area or use a cooling
bath (e.qg., ice-water bath)
around the reactor. 3.
Characterize Lime: Perform a
small-scale reactivity test on
any new batch of quicklime to
understand its characteristics

before scaling up.

Incomplete Reaction or
"Drowning": The reaction starts
but then stops, leaving
unreacted quicklime and

producing coarse patrticles.

1. Excessive Water: Too much
water was added at the
beginning, especially cold
water, which absorbs heat too
quickly.[15] 2. Poor Mixing:
Water is not reaching all the
quicklime particles, leading to
localized "drowning" while

other parts remain unreacted.

[°]

1. Optimize Water Ratio: Start
with a lower water-to-lime ratio
to initiate the reaction and
allow the temperature to rise.
Add more water gradually
once the reaction is
proceeding steadily. Practical
slaking temperatures are often
maintained between 170°F
and 185°F (77°C and 85°C).[1]
2. Ensure Agitation: Use
continuous, vigorous stirring to
ensure all particles are wetted

uniformly.

Low Reactivity / Slow Slaking:

The reaction is sluggish and

1. Poor Quality Lime: The

quicklime may be "hard-

1. Source High-Quality Lime:
Use quicklime with a high
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does not generate the

expected temperature rise.

nn

burned," "over-burned," or
contain significant impurities.
[7][8] 2. Air Slaking: The
quicklime has been exposed to
atmospheric moisture and COz2
over time, converting it to less
reactive Ca(OH)z and CaCO:s.
[1] 3. Low Water Temperature:
Starting with very cold water
can delay the onset of the

reaction.[13]

purity and specified reactivity.
Check the manufacturing date
and storage conditions. 2.
Proper Storage: Store
quicklime in airtight, moisture-
proof containers to prevent air
slaking. 3. Use Tempered
Water: Starting with warm
water can help initiate the
reaction more quickly, reducing
the total slaking time.[13]

Quantitative Data Summary

The following table summarizes key quantitative parameters associated with the quicklime
slaking reaction.
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Parameter Value /| Range Significance Source(s)
) Represents the total
] ~490 BTU/Ib (for high-
Heat of Reaction ) energy that must be [1]
reactive CaO)
managed.
The minimum amount
of water for the
o ) 0.32 Ibs water per 1.0 ) )
Stoichiometric Water chemical reaction. [1][12]
Ib CaO ) o
Practical applications
use much more.
Excess water acts as
25:1t06:1 a heat sink and
Practical Water Ratio (Water:Lime by determines the final [1][13]
weight) slurry consistency. A
common target is 4:1.
Balances reaction
speed and safety,
) ) 170°F - 195°F (77°C - ] ] )
Optimal Slaking Temp. while producing high- [1][13]

91°C)

quality, fine-particle

hydrated lime.

Effect of Impurities

Sulfates, Magnesium

Decrease hydration
rate and delay the

slaking process.

[7](8]

Effect of Additives

Chlorides

Increase the rate of

hydration.

[7](8]

Experimental Protocols & Visualizations
Protocol 1: Controlled Slaking for Slurry Production

This protocol details a lab-scale procedure for producing a controlled, reactive calcium

hydroxide slurry.

Methodology:
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Preparation: Place a known quantity of quicklime (e.g., 50g, particle size < 100 pum) into a
jacketed glass reactor equipped with a mechanical stirrer and a temperature probe.

Setup: Begin circulation of a coolant (e.g., water at 20°C) through the reactor jacket. Set the
stirrer to a moderate speed (e.g., 250 RPM) to create a vortex.

Water Addition: Slowly add a 4:1 ratio of deionized water (200 mL) to the quicklime using a
dropping funnel or peristaltic pump over a period of 15-20 minutes.

Temperature Monitoring: Continuously monitor the slurry temperature. Adjust the water
addition rate or coolant flow to maintain the temperature below 85°C.

Digestion: After all water has been added, allow the mixture to stir for an additional 30
minutes to ensure the reaction goes to completion. This is the "digestion" phase.

Completion: The reaction is considered complete when the temperature of the slurry begins
to steadily decrease towards the jacket temperature.

Preparation Reaction Control Completion

1. Add Quicklime (CaO) 2. Start Coolant Flow - 3. Add Water Slowly 4. Monitor Temperature
to Jacketed Reactor & Mechanical Stirring (Target 4:1 Ratio) (Maintain < 85°C)

Adjust Water Rate

5. Stir for 30 min 6. Reaction Complete
(Digestion Phase) (Temp Drops)

Click to download full resolution via product page

Caption: Workflow for a controlled laboratory-scale lime slaking experiment.

Troubleshooting Logic Diagram

This diagram provides a logical path to diagnose and correct an uncontrolled exothermic
reaction.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b073336?utm_src=pdf-body
https://www.benchchem.com/product/b073336?utm_src=pdf-body
https://www.benchchem.com/product/b073336?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Problem:
Temperature Rising Rapidly
(>95°C)

Is water addition ongoing?

Action:
Immediately Stop
Water Addition

Is external cooling active
and sufficient?

Action:
Increase Coolant Flow
or Lower Bath Temp

7

7
7
//If Temp Still Rises
'

Outcome: . .
Is agitation vigorous

and uniform?

Reaction Uncontrolled.

Abort Experiment Safely.

Action:
Increase Stirrer RPM

QOutcome:
Temperature Stabilized
and Controlled

Click to download full resolution via product page

Caption: Decision tree for troubleshooting a runaway slaking reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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